dibenzyl 2'-amino-6'-methyl-2-oxo-1,2-dihydrospiro[indole-3,4'-pyran]-3',5'-dicarboxylate

• IUPAC Name: dibenzyl 2'-amino-6'-methyl-2-oxospiro[1H-indole-3,4'-pyran]-3',5'-dicarboxylate
• InChI: InChI=1S/C29H24N2O6/c1-18-23(26(32)35-16-19-10-4-2-5-11-19)29(21-14-8-9-15-22(21)31-28(29)34)24(25(30)37-18)27(33)36-17-20-12-6-3-7-13-20/h2-15H,16-17,30H2,1H3,(H,31,34)
• InChI Key: LQBKGGNTVOJZMO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2(C3=CC=CC=C3NC2=O)C(=C(O1)N)C(=O)OCC4=CC=CC=C4)C(=O)OCC5=CC=CC=C5
• Molecular Formula: C29H24N2O6
• Molecular Weight: 496.5 g/mol

Description

Indoles are some of the most versatile and common nitrogen-based heterocyclic scaffolds and are frequently used in the synthesis of various organic compounds. Indole-based compounds are very important among heterocyclic structures due to their biological and pharmaceutical activities.

Synthesis Analysis

Indoles, both natural and synthetic, show various biologically vital properties. Owing to the importance of this significant ring system, the investigation of novel methods of synthesis have attracted the attention of the chemical community.

Molecular Structure Analysis

Indole is also known as benzopyrrole which contains benzenoid nucleus and has 10 π-electrons (two from lone pair on nitrogen and double bonds provide eight electrons) which makes them aromatic in nature.

Chemical Reactions Analysis

Indoles are frequently used in multicomponent reactions (MCRs) for the synthesis of various heterocyclic compounds.

Physical and Chemical Properties Analysis

Physically, indoles are crystalline colorless in nature with specific odors.

Mechanism of Action

The mechanism of action of indole derivatives can vary widely depending on their specific structure and the biological system they interact with. Some indole derivatives have shown antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc.

Future Directions

The application of indole derivatives as biologically active compounds for the treatment of various disorders in the human body has attracted increasing attention in recent years. They have an immeasurable potential to be explored for newer therapeutic possibilities.